2-Pyrimidineethanamine, beta,beta-difluoro-

• Molecular Formula: C6H7F2N3
• Molecular Weight: 159.14 g/mol
• IUPAC Name: 2,2-difluoro-2-pyrimidin-2-ylethanamine
• InChI: InChI=1S/C6H7F2N3/c7-6(8,4-9)5-10-2-1-3-11-5/h1-3H,4,9H2
• InChI Key: WMXQCUXNELUVSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)C(CN)(F)F

Description

2-Pyrimidineethanamine, beta,beta-difluoro- is a useful research compound. Its molecular formula is C6H7F2N3 and its molecular weight is 159.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A portion of the 2-(2-azido-1,1-difluoro-ethyl)-pyrimidine (578 mg, 3.12 mmol) was taken up in THF (8 mL), 0.1 M NaOH (aq) (0.6 mL), and PPh3 (982 mg, 3.74 mmol) and stirred at 50° C. for 29 h. The resulting pale yellow solution was allowed to cool to rt, dried (2×Na2SO4), and treated with 4 M HCl/dioxane (2 mL; approximately 8 mmol HCl). The precipitate was collected by decantation, and washed with dry ether (3×15 mL). The solid was then partitioned with 4 M NaCl (4 mL) and EtOAc (4 mL), and the aqueous layer was washed with EtOAc (1×4 mL). The aqueous layer was then brought to a pH greater than 10 with 2.5 M NaOH, and extracted with equal volumes of DCM (3×5 mL). The combined organic layers were dried (Na2SO4) and concentrated under rotary evaporation at 35° C. to provide the title compound as a pale yellow oil (419 mg, 85% over two steps).